Alphazurin A
Alphazurin A
Brand Name:
Vulcanchem
CAS No.:
3486-30-4
VCID:
VC0147705
InChI:
InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-11-7-5-8-12-28)32-19-15-30(16-20-32)37(35-24-23-34(46(40,41)42)25-36(35)47(43,44)45)31-17-21-33(22-18-31)39(4-2)27-29-13-9-6-10-14-29;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
SMILES:
CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC=CC=C4)C=C3)C5=C(C=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]
Molecular Formula:
C37H35N2NaO6S2
Molecular Weight:
690.8 g/mol
Alphazurin A
CAS No.: 3486-30-4
Reference Standards
VCID: VC0147705
Molecular Formula: C37H35N2NaO6S2
Molecular Weight: 690.8 g/mol
| CAS No. | 3486-30-4 |
|---|---|
| Product Name | Alphazurin A |
| Molecular Formula | C37H35N2NaO6S2 |
| Molecular Weight | 690.8 g/mol |
| IUPAC Name | sodium;4-[[4-[benzyl(ethyl)amino]phenyl]-[4-[benzyl(ethyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzene-1,3-disulfonate |
| Standard InChI | InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-11-7-5-8-12-28)32-19-15-30(16-20-32)37(35-24-23-34(46(40,41)42)25-36(35)47(43,44)45)31-17-21-33(22-18-31)39(4-2)27-29-13-9-6-10-14-29;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1 |
| Standard InChIKey | FTUYQIPAPWPHNC-UHFFFAOYSA-M |
| SMILES | CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC=CC=C4)C=C3)C5=C(C=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC=CC=C4)C=C3)C5=C(C=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+] |
| Synonyms | alphazurine A alphazurine A, sodium salt |
| PubChem Compound | 62498 |
| Last Modified | Nov 11 2021 |
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